5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide

• IUPAC Name: 5-[1-[(5-methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H22N4O2S/c1-26-15-5-6-16(24-11-3-9-22-24)14(12-15)13-23-10-2-4-17(23)18-7-8-19(27-18)20(21)25/h3,5-9,11-12,17H,2,4,10,13H2,1H3,(H2,21,25)
• InChI Key: ZUWFYCXBORDXQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C=CC=N2)CN3CCCC3C4=CC=C(S4)C(=O)N
• Molecular Formula: C20H22N4O2S
• Molecular Weight: 382.5 g/mol

Description

5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide is a complex organic compound that features a combination of pyrazole, pyrrolidine, and thiophene moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide typically involves multi-step organic reactionsThe reaction conditions often involve the use of solvents like ethanol and reagents such as sodium bicarbonate .

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, including the use of continuous flow reactors and automated synthesis platforms. The goal is to achieve high yields and purity while minimizing the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol or amine derivative.

Scientific Research Applications

5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and polymers.

Mechanism of Action

The mechanism of action of 5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it might inhibit an enzyme involved in inflammation, thereby reducing pain and swelling .

Comparison with Similar Compounds

Similar Compounds

5-Methoxy-2-(1H-pyrazol-1-yl)benzaldehyde: Shares the pyrazole and methoxy groups but lacks the pyrrolidine and thiophene moieties.

1-Methyl-5-phenyl-1H-pyrazol-3-yl)methanol: Contains a pyrazole ring but differs in the substitution pattern and lacks the thiophene group.

Uniqueness

5-[1-[(5-Methoxy-2-pyrazol-1-ylphenyl)methyl]pyrrolidin-2-yl]thiophene-2-carboxamide is unique due to its combination of functional groups, which confer distinct chemical and biological properties. This makes it a versatile compound for various applications in research and industry.